N'-[alpha-Methyl-2,4-dimethoxybenzylidene]-4-pyridinecarbohydrazide

• Molecular Formula: C16H17N3O3
• Molecular Weight: 299.32 g/mol
• IUPAC Name: N-[(Z)-1-(2,4-dimethoxyphenyl)ethylideneamino]pyridine-4-carboxamide
• InChI: InChI=1S/C16H17N3O3/c1-11(14-5-4-13(21-2)10-15(14)22-3)18-19-16(20)12-6-8-17-9-7-12/h4-10H,1-3H3,(H,19,20)/b18-11-
• InChI Key: QHSSBHINFGXAPX-WQRHYEAKSA-N
• Isomeric SMILES: C/C(=N/NC(=O)C1=CC=NC=C1)/C2=C(C=C(C=C2)OC)OC
• SMILES: CC(=NNC(=O)C1=CC=NC=C1)C2=C(C=C(C=C2)OC)OC

Description

N'-[alpha-Methyl-2,4-dimethoxybenzylidene]-4-pyridinecarbohydrazide, also known as MPHC, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MPHC belongs to the class of hydrazide derivatives, which have been found to possess a wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory effects.

Scientific Research Applications

N'-[alpha-Methyl-2,4-dimethoxybenzylidene]-4-pyridinecarbohydrazide has been extensively studied for its potential therapeutic applications. It has been found to possess significant antimicrobial activity against a wide range of bacteria, including Staphylococcus aureus and Escherichia coli. N'-[alpha-Methyl-2,4-dimethoxybenzylidene]-4-pyridinecarbohydrazide has also been shown to exhibit anticancer activity by inducing apoptosis in cancer cells. Furthermore, N'-[alpha-Methyl-2,4-dimethoxybenzylidene]-4-pyridinecarbohydrazide has been found to possess anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory disorders such as rheumatoid arthritis.

Mechanism of Action

The mechanism of action of N'-[alpha-Methyl-2,4-dimethoxybenzylidene]-4-pyridinecarbohydrazide is not fully understood. However, it is believed to act by inhibiting the activity of enzymes involved in various biological processes, including DNA replication and protein synthesis. N'-[alpha-Methyl-2,4-dimethoxybenzylidene]-4-pyridinecarbohydrazide has also been found to induce oxidative stress in cells, leading to apoptosis.
Biochemical and Physiological Effects
N'-[alpha-Methyl-2,4-dimethoxybenzylidene]-4-pyridinecarbohydrazide has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of bacteria by disrupting their cell walls and membranes. N'-[alpha-Methyl-2,4-dimethoxybenzylidene]-4-pyridinecarbohydrazide has also been found to induce apoptosis in cancer cells by activating various signaling pathways. Furthermore, N'-[alpha-Methyl-2,4-dimethoxybenzylidene]-4-pyridinecarbohydrazide has been found to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the major advantages of N'-[alpha-Methyl-2,4-dimethoxybenzylidene]-4-pyridinecarbohydrazide is its broad-spectrum antimicrobial activity, making it a potential candidate for the development of new antibiotics. N'-[alpha-Methyl-2,4-dimethoxybenzylidene]-4-pyridinecarbohydrazide also exhibits anticancer and anti-inflammatory properties, making it a potential candidate for the treatment of cancer and inflammatory disorders. However, one of the limitations of N'-[alpha-Methyl-2,4-dimethoxybenzylidene]-4-pyridinecarbohydrazide is its potential toxicity, which requires further investigation.

Future Directions

There are several future directions for the research on N'-[alpha-Methyl-2,4-dimethoxybenzylidene]-4-pyridinecarbohydrazide. One area of research is the development of new antibiotics based on the structure of N'-[alpha-Methyl-2,4-dimethoxybenzylidene]-4-pyridinecarbohydrazide. Another area of research is the investigation of the anticancer and anti-inflammatory properties of N'-[alpha-Methyl-2,4-dimethoxybenzylidene]-4-pyridinecarbohydrazide in vivo. Furthermore, the potential toxicity of N'-[alpha-Methyl-2,4-dimethoxybenzylidene]-4-pyridinecarbohydrazide needs to be further investigated to determine its safety for human use. Overall, N'-[alpha-Methyl-2,4-dimethoxybenzylidene]-4-pyridinecarbohydrazide has significant potential as a therapeutic agent and warrants further investigation.

Synthesis Methods

The synthesis of N'-[alpha-Methyl-2,4-dimethoxybenzylidene]-4-pyridinecarbohydrazide involves the reaction of 2,4-dimethoxybenzaldehyde with alpha-methylpyridine-4-carbohydrazide in the presence of acetic acid as a catalyst. The resulting product is then purified using recrystallization techniques. The purity of N'-[alpha-Methyl-2,4-dimethoxybenzylidene]-4-pyridinecarbohydrazide is determined using various analytical techniques, including thin-layer chromatography, high-performance liquid chromatography, and nuclear magnetic resonance spectroscopy.